molecular formula C28H21ClN4O2 B12013467 5-(4-((4-Chlorobenzyl)oxy)phenyl)-N'-(naphthalen-1-ylmethylene)-1H-pyrazole-3-carbohydrazide CAS No. 634896-04-1

5-(4-((4-Chlorobenzyl)oxy)phenyl)-N'-(naphthalen-1-ylmethylene)-1H-pyrazole-3-carbohydrazide

Cat. No.: B12013467
CAS No.: 634896-04-1
M. Wt: 480.9 g/mol
InChI Key: JVFLAYVPPUVJTD-OCSSWDANSA-N
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Description

    5-(4-((4-Chlorobenzyl)oxy)phenyl)-N’-(naphthalen-1-ylmethylene)-1H-pyrazole-3-carbohydrazide: , is a complex organic molecule with a unique structure.

  • Its chemical formula is C24H17ClN4O2.
  • The compound features a pyrazole ring, a chlorobenzyl group, and a naphthalenylmethylene moiety.
  • It exhibits interesting pharmacological properties, making it a subject of scientific investigation.
  • Preparation Methods

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  • Chemical Reactions Analysis

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  • Scientific Research Applications

      Biology and Medicine:

  • Mechanism of Action

      Targets and Pathways:

  • Comparison with Similar Compounds

      Similar Compounds:

    Properties

    CAS No.

    634896-04-1

    Molecular Formula

    C28H21ClN4O2

    Molecular Weight

    480.9 g/mol

    IUPAC Name

    3-[4-[(4-chlorophenyl)methoxy]phenyl]-N-[(E)-naphthalen-1-ylmethylideneamino]-1H-pyrazole-5-carboxamide

    InChI

    InChI=1S/C28H21ClN4O2/c29-23-12-8-19(9-13-23)18-35-24-14-10-21(11-15-24)26-16-27(32-31-26)28(34)33-30-17-22-6-3-5-20-4-1-2-7-25(20)22/h1-17H,18H2,(H,31,32)(H,33,34)/b30-17+

    InChI Key

    JVFLAYVPPUVJTD-OCSSWDANSA-N

    Isomeric SMILES

    C1=CC=C2C(=C1)C=CC=C2/C=N/NC(=O)C3=CC(=NN3)C4=CC=C(C=C4)OCC5=CC=C(C=C5)Cl

    Canonical SMILES

    C1=CC=C2C(=C1)C=CC=C2C=NNC(=O)C3=CC(=NN3)C4=CC=C(C=C4)OCC5=CC=C(C=C5)Cl

    Origin of Product

    United States

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